Cas no 1170249-44-1 (3,3-dimethyl-7-nitro-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one)

• Product Name: 3,3-dimethyl-7-nitro-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one
• CAS No: 1170249-44-1
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD11987076
• CID: 5520697
• PubChem ID: 44116858
• Update Time: 2024-11-06

3,3-dimethyl-7-nitro-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-7-nitro-2,3-dihydro-1,5-benzoxazepin-4(5H)-one
• 3,3-Dimethyl-7-nitro-2,3-dihydrobenzo[b][1,4]oxazepin-4(5h)-one
• 3,3-dimethyl-7-nitro-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one
• AKOS015957453
• 3,3-dimethyl-7-nitro-2,5-dihydro-1,5-benzoxazepin-4-one
• 1170249-44-1
• CS-0279400
• EN300-239135
• F2189-0081
• F88430

• MDL： MFCD11987076
• Inchi： 1S/C11H12N2O4/c1-11(2)6-17-9-4-3-7(13(15)16)5-8(9)12-10(11)14/h3-5H,6H2,1-2H3,(H,12,14)
• InChI Key： FOMIYORDGVQVOP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2NC(=O)C(C)(C)C1

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines